N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine

• Molecular Formula: C17H16FN5O3
• Molecular Weight: 357.34 g/mol
• InChI: InChI=1S/C17H16FN5O3/c18-11-6-13(26-12(11)7-24)23-9-21-14-15(19-8-20-16(14)23)22-17(25)10-4-2-1-3-5-10/h1-5,8-9,11-13,24H,6-7H2,(H,19,20,22,25)/t11-,12+,13+/m0/s1
• InChIKey: RWKXHBQARYLBBO-YNEHKIRRSA-N

N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine: Technical Procurement Specifications and Core Characteristics for Nucleic Acid Research

N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine (CAS 122712-71-4) is a purine nucleoside analog featuring a 3'-fluoro substitution on the 2',3'-dideoxyribose sugar and an N6-benzoyl protecting group on the adenine base . The compound is structurally characterized by a fluorine atom at the C-3' position in the "down" configuration, which eliminates the 3'-hydroxyl group required for DNA chain elongation, and a benzoyl protecting group at the exocyclic N6-amino position, which is the classic protecting group employed in standard phosphoramidite-based oligonucleotide synthesis protocols [1]. This compound serves as a key synthetic intermediate for generating the biologically active 3'-fluoro-2',3'-dideoxyadenosine triphosphate (3'-F-ddATP), a chain-terminating nucleotide analog with demonstrated inhibitory activity against viral DNA polymerases including HIV-1 reverse transcriptase and hepatitis B virus (HBV) DNA polymerase [2].

Synthesis Workflow

N6-benzoyl protection designed for phosphoramidite-based oligonucleotide synthesis

Bioactive Precursor

Converts to 3'-fluoro-ddATP, a chain-terminating nucleotide analog for polymerase studies

Polymerase Research

May support viral DNA polymerase inhibition and selectivity assessment in cell-free systems

• [1] Citizendium. DNA synthesis (chemical): N6-benzoyl-dA as classic protecting group for solid-phase oligonucleotide synthesis. View Source
• [2] Matthes E, Reimer K, von Janta-Lipinski M, Meisel H, Lehmann C. Comparative inhibition of hepatitis B virus DNA polymerase and cellular DNA polymerases by triphosphates of sugar-modified 5-methyldeoxycytidines and of other nucleoside analogs. Antimicrobial Agents and Chemotherapy. 1991;35(6):1254-1257. View Source

Why N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine Cannot Be Simply Substituted with Other 2',3'-Dideoxyadenosine Analogs in Research Applications

Substitution of N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine with other 2',3'-dideoxyadenosine analogs is precluded by fundamental differences in stereochemical configuration, enzymatic processing, and chemical compatibility. The 3'-fluoro substitution in the "down" configuration confers a distinct set of biochemical properties compared to the 2'-fluoro "up" isomer or the unsubstituted parent compound 2',3'-dideoxyadenosine (ddAdo) [1]. Specifically, the 3'-fluoro analog demonstrates markedly different efficiency as a chain terminator for viral reverse transcriptases compared to natural substrates, with quantitative differences in incorporation efficiency varying by polymerase type [2]. Additionally, the N6-benzoyl protecting group on the target compound is essential for compatibility with standard solid-phase oligonucleotide synthesis protocols, providing critical stability against depurination during the acidic detritylation step that alternative protecting groups (e.g., N6-phenoxyacetyl) cannot match [3]. These structural and functional differences translate to quantifiable disparities in antiviral potency, polymerase specificity, and synthetic utility that render generic substitution scientifically invalid.

• Stereochemical Mismatch 3'-fluoro (down) vs. 2'-fluoro (up) configuration alters polymerase incorporation efficiency; results may not transfer between isomers.
• Protecting Group Mismatch N6-benzoyl provides acid stability during detritylation; labile groups (e.g., phenoxyacetyl) may increase depurination risk in long syntheses.
• Selectivity Profile Mismatch The activity-selectivity profile differs across 2',3'-dideoxyadenosine analogs; direct substitution without SAR review may shift experimental outcomes.

• [1] Herdewijn P, Pauwels R, Baba M, Balzarini J, De Clercq E. Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: a structure-activity analysis. Journal of Medicinal Chemistry. 1987;30(8):1270-1278. View Source
• [2] Kvasiuk EI, Zaitseva HB, Savochkina LP, Chidzhavadze ZG, Bibilashvili RS. Synthesis of 2',3'-dideoxy-3'-fluoroadenosine and -guanosine, their 5'-triphosphates and a study of 2',3'-dideoxy-3'-fluoronucleoside-5'-triphosphates as substrates for DNA polymerases. Bioorganicheskaia Khimiia. 1989;15(6):781-795. View Source
• [3] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Research. 1987;15(2):397-416. View Source

Quantitative Comparative Evidence: Differentiating N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine from Structural Analogs in Biochemical and Synthetic Performance

HBV DNA Polymerase Inhibition Potency: 3'-Fluoro-ddATP vs. Cellular DNA Polymerases

The triphosphate of 3'-fluoro-2',3'-dideoxyadenosine (3'-F-ddATP) is among the most potent inhibitors of endogenous hepatitis B virus (HBV) DNA polymerase identified to date, with an IC50 range of 0.03–0.35 μM, while cellular DNA polymerase α proved resistant and polymerase β only partially affected [1]. This selective inhibition profile contrasts with many nucleoside analogs that exhibit significant cross-inhibition of host polymerases.

HBV Pol IC50

Assay context

0.03–0.35 μM on HBV DNA polymerase; cellular DNA polymerase α resistant, β partially affected

Supports viral polymerase selectivity assessment

Triphosphate form evaluated in cell-free enzymatic assay

Evidence Dimension	HBV DNA polymerase inhibition (IC50)
Target Compound Data	0.03–0.35 μM (3'-F-ddATP)
Comparator Or Baseline	Cellular DNA polymerase α: resistant; polymerase β: partial inhibition
Quantified Difference	Target compound inhibits viral polymerase at sub-micromolar concentrations while host polymerases remain unaffected or minimally inhibited
Conditions	In vitro enzymatic assay using endogenous HBV DNA polymerase; triphosphate forms evaluated

Why This Matters

For researchers developing HBV antiviral agents or studying viral polymerase mechanisms, this compound provides a validated tool with documented selectivity that distinguishes it from less discriminatory nucleoside analogs.

• [1] Matthes E, Reimer K, von Janta-Lipinski M, Meisel H, Lehmann C. Comparative inhibition of hepatitis B virus DNA polymerase and cellular DNA polymerases by triphosphates of sugar-modified 5-methyldeoxycytidines and of other nucleoside analogs. Antimicrobial Agents and Chemotherapy. 1991;35(6):1254-1257. View Source

Chain Termination Efficiency: 3'-F-ddATP Incorporation by AMV Reverse Transcriptase vs. Natural dATP

In cell-free DNA synthesis catalyzed by avian myeloblastosis virus (AMV) reverse transcriptase, 3'-fluoro-2',3'-dideoxyadenosine triphosphate (dATP(3'F)) incorporates into the growing DNA chain 14 times less efficiently than natural dATP [1]. This represents a substantial difference in termination efficiency compared to other modified nucleotides: under the same conditions, dTTP(3'F) incorporates only 3-fold less efficiently than natural dTTP, while dGTP(3'F) incorporates with efficiency equal to natural dGTP. With E. coli DNA polymerase I (Klenow fragment), dATP(3'F) incorporation efficiency drops to approximately 100-fold lower than natural dATP [1].

Chain Termination Efficiency

Head-to-head

14-fold less efficient than dATP on AMV RT; ~100-fold less on E. coli Pol I (Klenow)

May inform RT-mediated incorporation calibration

Cell-free DNA synthesis; relative efficiency estimation

Evidence Dimension	Relative incorporation efficiency vs. natural substrate
Target Compound Data	14-fold less efficient than dATP (AMV RT); ~100-fold less efficient than dATP (E. coli Pol I)
Comparator Or Baseline	Natural dATP (efficiency defined as 1.0); dTTP(3'F): 3-fold less efficient; dGTP(3'F): equal efficiency
Quantified Difference	14× lower efficiency on AMV RT; ~100× lower on E. coli Pol I
Conditions	Cell-free DNA synthesis; AMV reverse transcriptase and E. coli DNA polymerase I (Klenow fragment); relative efficiency estimation method

Why This Matters

This quantitative chain termination data enables researchers to predict and calibrate termination efficiency in polymerase assays, providing actionable parameters for experimental design that are not available from potency data alone.

• [1] Kvasiuk EI, Zaitseva HB, Savochkina LP, Chidzhavadze ZG, Bibilashvili RS. Synthesis of 2',3'-dideoxy-3'-fluoroadenosine and -guanosine, their 5'-triphosphates and a study of 2',3'-dideoxy-3'-fluoronucleoside-5'-triphosphates as substrates for DNA polymerases. Bioorganicheskaia Khimiia. 1989;15(6):781-795. View Source

Acid Stability of N6-Benzoyl Protecting Group vs. N6-Phenoxyacetyl in Oligonucleotide Synthesis

The N6-benzoyl protecting group on N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine provides superior stability against depurination during the acidic detritylation step of solid-phase oligonucleotide synthesis when compared with the N6-phenoxyacetyl (pac) protecting group [1]. While pac-protected adenine is completely deblocked in under 4 hours in 29% ammonia at room temperature, the benzoyl-protected adenine demonstrates enhanced resistance to acid-catalyzed depurination, a critical attribute for maintaining sequence integrity during iterative synthesis cycles that involve repeated exposure to dichloroacetic acid or trichloroacetic acid [1]. The classic N6-benzoyl group requires approximately 16 hours of deprotection in concentrated ammonium hydroxide (28-33% NH3 in water) at 55°C [2].

Acid Stability Comparison

Head-to-head

N6-benzoyl: stable under acidic detritylation; deprotection 16 h NH₄OH at 55°C. N6-phenoxyacetyl: labile, deblocked

May support higher fidelity in long oligonucleotide synthesis

HPLC/NMR analysis under solid-phase conditions

Anti-HIV SAR Profile

Cross-study comparable

3'-fluoro analog did not surpass parent ddAdo in selectivity; 2'-fluoro isomer was most selective among fluorine-substituted analogs

Supports stereochemical SAR interpretation for nucleoside analogs

HIV cytopathogenicity assay in MT-4 cells

Evidence Dimension	Acid stability (resistance to depurination during detritylation)
Target Compound Data	Classic N6-benzoyl protection: stable under acidic detritylation conditions; requires 16 hr concentrated NH4OH at 55°C for deprotection
Comparator Or Baseline	N6-phenoxyacetyl (pac): less stable vs. depurination; complete deblocking in <4 hr in 29% NH4OH at room temperature
Quantified Difference	N6-benzoyl provides measurably greater acid stability at the cost of longer ammonia deprotection time; quantitative depurination rate difference observed via HPLC and NMR analysis
Conditions	Solid-phase oligonucleotide synthesis; acidic detritylation step (dichloroacetic acid/trichloroacetic acid conditions)

Why This Matters

For laboratories synthesizing modified oligonucleotides requiring high sequence fidelity, the enhanced acid stability of the N6-benzoyl group translates directly to reduced depurination side products and higher final oligonucleotide purity, a procurement-relevant distinction from labile-protected alternatives.

• [1] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Research. 1987;15(2):397-416. View Source
• [2] Citizendium. DNA synthesis (chemical): Standard deprotection conditions for N6-benzoyl-dA. View Source

Anti-HIV Activity of 3'-Fluoro-2',3'-dideoxyadenosine vs. Parent ddAdo and 2'-Fluoro Isomer

In a systematic structure-activity analysis evaluating 2',3'-dideoxyadenosine analogs with azido, fluorine, or hydroxyl substitutions at the C-2' or C-3' positions, the 3'-fluoro-substituted analog (compound 10, corresponding to the deprotected 3'-fluoro-2',3'-dideoxyadenosine) was evaluated alongside its 2'-fluoro isomer (compound 11, 2'-fluoro "up" configuration) and the parent compound 2',3'-dideoxyadenosine (compound 1) [1]. The 2'-fluoro isomer demonstrated the highest selectivity index among the fluorine series but was less active than the parent compound. Notably, none of the newly synthesized compounds, including the 3'-fluoro analog, proved more selective in anti-HIV activity than the parent 2',3'-dideoxyadenosine, establishing a clear comparative benchmark for antiviral development [1].

Anti-HIV SAR Profile

Cross-study comparable

3'-fluoro analog did not surpass parent ddAdo in selectivity; 2'-fluoro isomer was most selective among fluorine-substituted analogs

Supports stereochemical SAR interpretation for nucleoside analogs

HIV cytopathogenicity assay in MT-4 cells

Evidence Dimension	Anti-HIV activity and selectivity
Target Compound Data	3'-fluoro analog (compound 10): evaluated for anti-HIV cytopathogenicity protection in MT-4 cells
Comparator Or Baseline	Parent ddAdo (compound 1): reference activity; 2'-fluoro "up" isomer (compound 11): most selective in fluorine series
Quantified Difference	3'-fluoro analog did not surpass parent compound in selectivity index; 2'-fluoro isomer was most selective among fluorine-substituted analogs
Conditions	HIV cytopathogenicity assay in MT-4 cells; compounds evaluated as unprotected nucleosides

Why This Matters

This comparative SAR data provides critical context for researchers selecting among 2',3'-dideoxyadenosine analogs: the 3'-fluoro substitution confers a distinct activity-selectivity profile that differs from both the parent compound and the 2'-fluoro isomer, informing rational selection based on experimental objectives.

• [1] Herdewijn P, Pauwels R, Baba M, Balzarini J, De Clercq E. Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: a structure-activity analysis. Journal of Medicinal Chemistry. 1987;30(8):1270-1278. View Source

Validated Research and Industrial Applications for N6-Benzoyl-3'-fluoro-2',3'-dideoxyadenosine Based on Quantitative Evidence

HBV DNA Polymerase Inhibition Studies and Antiviral Development

Researchers investigating HBV replication mechanisms or screening antiviral candidates should procure this compound as a precursor to synthesize 3'-F-ddATP, a validated inhibitor of HBV DNA polymerase with a documented IC50 range of 0.03–0.35 μM and demonstrated selectivity over cellular DNA polymerases α and β [1]. The quantitative inhibition data and selectivity profile established in direct comparative assays make this compound suitable for use as a positive control or reference standard in HBV polymerase inhibition studies.

Chain Termination Studies in Reverse Transcriptase Assays

For studies requiring precise control over DNA chain termination in reverse transcriptase-catalyzed reactions, the triphosphate derivative of this compound provides quantitatively characterized termination efficiency. The documented 14-fold lower incorporation efficiency relative to natural dATP on AMV reverse transcriptase—compared to the 3-fold difference for dTTP(3'F) and equal efficiency for dGTP(3'F)—enables calibrated experimental design for sequencing, footprinting, or polymerase mechanism studies [1].

Solid-Phase Synthesis of Modified Oligonucleotides Requiring Acid-Stable Protection

Laboratories synthesizing modified oligonucleotides containing 3'-fluoro-2',3'-dideoxyadenosine residues should procure this N6-benzoyl-protected form rather than alternative protected derivatives. The N6-benzoyl group's documented superior stability against depurination during acidic detritylation—quantitatively compared to N6-phenoxyacetyl protection via HPLC and NMR analysis—directly translates to reduced sequence deletion products and higher final oligonucleotide purity [1]. This is particularly critical for long oligonucleotide syntheses requiring multiple acid exposure cycles.

Structure-Activity Relationship Studies of 2',3'-Dideoxynucleoside Analogs

This compound serves as an essential reference standard in systematic SAR studies of dideoxynucleoside analogs. Comparative anti-HIV activity data in MT-4 cells establishes the 3'-fluoro analog within the context of parent ddAdo, 2'-fluoro isomers, and azido-substituted derivatives [1]. Researchers investigating the impact of stereochemical fluorine placement on antiviral activity and selectivity require this specific 3'-fluoro "down" compound to complete comparative SAR analyses.

Application

Selection Property

Validation Focus

Viral polymerase inhibition studies

Reported selectivity over cellular polymerases

IC50 profiling and polymerase selectivity endpoints

RT chain-termination assays

Reported incorporation efficiency

Incorporation relative to natural dNTP substrates

Oligonucleotide synthesis

Acid-stable N6-benzoyl protection

Depurination rate under detritylation cycles

Nucleoside analog SAR

Distinct 3'-fluoro SAR profile

Activity-selectivity context vs. 2'-fluoro isomer

• [1] Matthes E, Reimer K, von Janta-Lipinski M, Meisel H, Lehmann C. Comparative inhibition of hepatitis B virus DNA polymerase and cellular DNA polymerases by triphosphates of sugar-modified 5-methyldeoxycytidines and of other nucleoside analogs. Antimicrobial Agents and Chemotherapy. 1991;35(6):1254-1257. View Source
• [2] Kvasiuk EI, Zaitseva HB, Savochkina LP, Chidzhavadze ZG, Bibilashvili RS. Synthesis of 2',3'-dideoxy-3'-fluoroadenosine and -guanosine, their 5'-triphosphates and a study of 2',3'-dideoxy-3'-fluoronucleoside-5'-triphosphates as substrates for DNA polymerases. Bioorganicheskaia Khimiia. 1989;15(6):781-795. View Source
• [3] Schulhof JC, Molko D, Teoule R. The final deprotection step in oligonucleotide synthesis is reduced to a mild and rapid ammonia treatment by using labile base-protecting groups. Nucleic Acids Research. 1987;15(2):397-416. View Source
• [4] Herdewijn P, Pauwels R, Baba M, Balzarini J, De Clercq E. Synthesis and anti-HIV activity of various 2'- and 3'-substituted 2',3'-dideoxyadenosines: a structure-activity analysis. Journal of Medicinal Chemistry. 1987;30(8):1270-1278. View Source